Cas no 1807259-16-0 (Methyl 5-cyano-2-(difluoromethyl)pyridine-3-acetate)

• Product Name: Methyl 5-cyano-2-(difluoromethyl)pyridine-3-acetate
• CAS No: 1807259-16-0
• MF: C₁₀H₈F₂N₂O₂
• MW: 226.179529190063
• CID: 4903382
• Update Time: 2025-06-09

Methyl 5-cyano-2-(difluoromethyl)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-cyano-2-(difluoromethyl)pyridine-3-acetate

• Inchi： 1S/C10H8F2N2O2/c1-16-8(15)3-7-2-6(4-13)5-14-9(7)10(11)12/h2,5,10H,3H2,1H3
• InChI Key： SGSSBXSWEOCLFN-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC(C#N)=CN=1)CC(=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 300
• XLogP3: 1
• Topological Polar Surface Area: 63

Additional information on Methyl 5-cyano-2-(difluoromethyl)pyridine-3-acetate

Comprehensive Overview of Methyl 5-cyano-2-(difluoromethyl)pyridine-3-acetate (CAS No. 1807259-16-0)

Methyl 5-cyano-2-(difluoromethyl)pyridine-3-acetate (CAS No. 1807259-16-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyridine derivative family, characterized by its unique difluoromethyl and cyano functional groups. Its molecular structure makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutics and crop protection agents. The growing interest in fluorinated pyridines and their applications in drug discovery underscores the importance of this compound.

In recent years, the demand for fluorinated compounds like Methyl 5-cyano-2-(difluoromethyl)pyridine-3-acetate has surged due to their enhanced metabolic stability and bioavailability. Researchers are increasingly exploring its potential in kinase inhibitors and antiviral agents, aligning with the global focus on precision medicine and infectious disease control. The compound's CAS No. 1807259-16-0 is frequently searched in scientific databases, reflecting its relevance in cutting-edge chemical synthesis.

One of the key advantages of Methyl 5-cyano-2-(difluoromethyl)pyridine-3-acetate lies in its versatility. Its ester and cyano groups facilitate further derivatization, enabling the creation of diverse molecular architectures. This property is particularly valuable in combinatorial chemistry, where rapid scaffold modification is essential for optimizing drug candidates. Additionally, the difluoromethyl moiety is known to improve lipophilicity, a critical factor in enhancing membrane permeability for CNS-targeted therapies.

The synthesis of Methyl 5-cyano-2-(difluoromethyl)pyridine-3-acetate typically involves multi-step reactions, including Pd-catalyzed cross-coupling and nucleophilic substitution. These methods are widely discussed in academic forums, as researchers seek to improve yield and sustainability. With the rise of green chemistry, alternative synthetic routes using biocatalysts or flow chemistry are being investigated to reduce environmental impact—a topic highly searched in AI-driven literature analysis tools.

From an industrial perspective, CAS No. 1807259-16-0 is often referenced in patents related to crop protection chemicals. Its structural features contribute to the development of next-generation pesticides with lower toxicity profiles, addressing the agricultural sector's need for eco-friendly solutions. This aligns with trending searches on AgTech innovations and sustainable farming, making the compound a focal point for R&D teams worldwide.

Analytical characterization of Methyl 5-cyano-2-(difluoromethyl)pyridine-3-acetate relies on advanced techniques such as NMR spectroscopy, HPLC-MS, and X-ray crystallography. These methods ensure purity and structural integrity, which are critical for regulatory compliance in pharmaceutical applications. The compound's spectral data is frequently requested in chemical forums, highlighting its practical significance in quality control workflows.

In conclusion, Methyl 5-cyano-2-(difluoromethyl)pyridine-3-acetate (CAS No. 1807259-16-0) represents a pivotal building block in modern synthetic chemistry. Its applications span from drug discovery to material science, driven by the unique properties of its fluorinated pyridine core. As interdisciplinary research expands, this compound will likely play an even greater role in addressing global challenges in healthcare and agriculture.